Cas no 80502-23-4 (Methyl 1-azidocyclopropane-1-carboxylate)

• Product Name: Methyl 1-azidocyclopropane-1-carboxylate
• CAS No: 80502-23-4
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• MDL: MFCD07368937
• CID: 5249103
• PubChem ID: 2769483
• Update Time: 2025-11-01

Methyl 1-azidocyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-azidocyclopropane-1-carboxylate

• MDL： MFCD07368937
• Inchi： 1S/C5H7N3O2/c1-10-4(9)5(2-3-5)7-8-6/h2-3H2,1H3
• InChI Key： UJVGUFPZAKSJMA-UHFFFAOYSA-N
• SMILES： C(C1(CC1)N=[N+]=[N-])(=O)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 1-azidocyclopropane-1-carboxylate

Methyl 1-azidocyclopropane-1-carboxylate (CAS No. 80502-23-4): A Key Intermediate in Modern Chemical Biology and Medicinal Chemistry

Methyl 1-azidocyclopropane-1-carboxylate (CAS No. 80502-23-4) is a highly versatile and synthetically valuable compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. Its unique structural features, particularly the presence of a cyclopropane ring functionalized with an azide group, make it an invaluable building block for the synthesis of complex molecules. This compound has found extensive applications in the development of novel pharmaceuticals, agrochemicals, and materials, underscoring its importance in contemporary chemical research.

The cyclopropane moiety in Methyl 1-azidocyclopropane-1-carboxylate is known for its high reactivity and stability, which can be leveraged to facilitate various chemical transformations. The azide functional group further enhances its utility by providing a handle for subsequent modifications, such as nucleophilic substitution reactions, cycloadditions, and metal-catalyzed cross-coupling reactions. These properties have made it a preferred choice for synthetic chemists aiming to construct intricate molecular architectures.

In recent years, there has been a surge in research focused on the applications of Methyl 1-azidocyclopropane-1-carboxylate in drug discovery and development. One of the most notable areas of interest is its use as a precursor in the synthesis of bioactive molecules. The cyclopropane ring is often found in natural products and pharmaceuticals due to its ability to enhance binding affinity and metabolic stability. For instance, studies have demonstrated that compounds incorporating a cyclopropane unit exhibit improved pharmacokinetic profiles, making them more suitable for therapeutic applications.

The azide group in Methyl 1-azidocyclopropane-1-carboxylate also plays a crucial role in modern synthetic strategies. It serves as a versatile intermediate that can be converted into various other functional groups, including carboxylic acids, amides, and alcohols. This flexibility has enabled the synthesis of a wide range of target molecules, from small organic compounds to large biomolecules like peptides and proteins. The ability to introduce an azide group at specific positions within a molecule has been particularly useful in click chemistry applications, where it facilitates the rapid assembly of complex structures.

Recent advancements in the field have highlighted the use of Methyl 1-azidocyclopropane-1-carboxylate in the development of novel therapeutic agents. Researchers have explored its potential in the synthesis of inhibitors targeting various biological pathways. For example, studies have shown that derivatives of this compound can interact with specific enzymes involved in cancer metabolism, leading to promising results in preclinical trials. The structural features of Methyl 1-azidocyclopropane-1-carboxylate allow for precise tuning of molecular properties, enabling the design of highly selective and potent drug candidates.

The compound's utility extends beyond pharmaceutical applications. In materials science, Methyl 1-azidocyclopropane-1-carboxylate has been used to develop novel polymers and coatings with enhanced mechanical and chemical properties. The cyclopropane ring contributes to the rigidity of these materials, while the azide group provides opportunities for further functionalization. Such materials have potential applications in industries ranging from aerospace to electronics.

The synthesis of Methyl 1-azidocyclopropane-1-carboxylate itself is an area of active research. Recent developments have focused on optimizing synthetic routes to improve yield and purity while minimizing side reactions. Advances in catalytic methods have enabled more efficient transformations, making it easier to access this valuable intermediate on both laboratory and industrial scales. These improvements have significantly reduced costs and increased accessibility, further driving its adoption in various research and industrial settings.

In conclusion, Methyl 1-azidocyclopropane-1-carboxylate (CAS No. 80502-23-4) is a cornerstone compound in modern chemical biology and medicinal chemistry. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists working on complex molecules. The ongoing research into its applications continues to uncover new possibilities across multiple disciplines, reinforcing its importance as a key intermediate in chemical innovation.